Cas no 2225170-38-5 (5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid)

• Product Name: 5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid
• CAS No: 2225170-38-5
• MF: C₈H₆BClN₂O₃
• MW: 224.41
• CID: 5143135
• PubChem ID: 133554800
• Update Time: 2025-05-19

5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid
• 2225170-38-5
• (5-(2-Chloropyrimidin-4-yl)furan-2-yl)boronic acid

• Inchi： 1S/C8H6BClN2O3/c10-8-11-4-3-5(12-8)6-1-2-7(15-6)9(13)14/h1-4,13-14H
• InChI Key： GRVXSZYVKVJEFX-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2C=CN=C(Cl)N=2)O1)(O)O

Computed Properties

• Exact Mass: 224.0159999g/mol
• Monoisotopic Mass: 224.0159999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on 5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid

Comprehensive Overview of 5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid (CAS No. 2225170-38-5)

5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid (CAS No. 2225170-38-5) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, combining a chloropyrimidine moiety with a furan-boronic acid group, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers and industries increasingly seek this compound due to its role in designing small-molecule inhibitors and bioconjugates, aligning with trends in targeted drug discovery and precision chemistry.

The growing demand for heterocyclic boronic acids like 5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid reflects broader interest in kinase inhibitors and proteolysis-targeting chimeras (PROTACs), two hot topics in biomedical research. Its chloropyrimidine segment is particularly notable for mimicking nucleotide structures, enabling applications in anticancer and antiviral drug development. Meanwhile, the boronic acid functionality facilitates stable interactions with biological targets, a feature leveraged in glucose sensing and enzyme modulation technologies.

From an industrial perspective, CAS No. 2225170-38-5 is synthesized through multistep protocols involving palladium-catalyzed coupling and boronation reactions. Its purity and stability are critical for reproducibility in high-throughput screening (HTS) and combinatorial chemistry. Recent advancements in flow chemistry have further optimized its production, addressing scalability challenges—a frequent query among synthetic chemists exploring cost-effective batch processes.

Environmental and safety considerations are also paramount. Unlike traditional reagents, 5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid exhibits low toxicity profiles in standard assays, aligning with the green chemistry movement. This attribute, combined with its biodegradability, positions it favorably for sustainable pharmaceutical manufacturing, a trending focus in regulatory discussions.

In material science, this compound’s π-conjugated system enables applications in organic electronics, such as OLEDs and conductive polymers. Its ability to form stable complexes with transition metals sparks interest in catalysis and sensor design, areas frequently searched in academic databases. Notably, patents citing CAS No. 2225170-38-5 highlight innovations in photoactive materials and metal-organic frameworks (MOFs).

To address common user queries: The compound’s solubility in polar aprotic solvents (e.g., DMSO, THF) and storage conditions (recommended at -20°C under inert atmosphere) are frequently discussed in technical forums. Analytical methods like HPLC, NMR, and mass spectrometry are standard for characterization, ensuring compliance with Good Laboratory Practice (GLP).

In summary, 5-(2-Chloropyrimidin-4-yl)furan-2-boronic acid bridges diverse scientific disciplines, from medicinal chemistry to advanced materials. Its relevance to personalized medicine and renewable energy technologies underscores its enduring value in R&D, making it a staple in both academic and industrial settings.